Cas no 307552-14-3 (methyl 5-[(2,5-dimethylphenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: methyl 5-[(2,5-dimethylphenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 307552-14-3
• MF: C₂₀H₂₀O₄
• MW: 324.370406150818
• CID: 5847762
• PubChem ID: 702013
• Update Time: 2025-10-29

methyl 5-[(2,5-dimethylphenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-((2,5-dimethylbenzyl)oxy)-2-methylbenzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 5-[(2,5-dimethylphenyl)methoxy]-2-methyl-, methyl ester
• methyl 5-[(2,5-dimethylphenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate
• Oprea1_080485
• 307552-14-3
• SR-01000456845-1
• SMSF0019112
• CCG-108496
• F0821-0117
• AKOS001616618
• CB05414
• CBMicro_003647
• BIM-0003588.P001
• methyl 5-[(2,5-dimethylbenzyl)oxy]-2-methyl-1-benzofuran-3-carboxylate
• SR-01000456845

• Inchi： 1S/C20H20O4/c1-12-5-6-13(2)15(9-12)11-23-16-7-8-18-17(10-16)19(14(3)24-18)20(21)22-4/h5-10H,11H2,1-4H3
• InChI Key： CDZOBFLWOGKFQE-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC3=CC(C)=CC=C3C)C=C2C(C(OC)=O)=C1C

Computed Properties

• Exact Mass: 324.13615911g/mol
• Monoisotopic Mass: 324.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 48.7Ų

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 453.0±40.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on methyl 5-[(2,5-dimethylphenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate

Methyl 5-[(2,5-Dimethylphenyl)Methoxy]-2-Methyl-1-Benzofuran-3-Carboxylate: A Comprehensive Overview

The compound with CAS No. 307552-14-3, known as methyl 5-[(2,5-dimethylphenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzofuran derivatives, which are known for their unique electronic properties and potential applications in drug design and optoelectronic materials.

Benzofuran derivatives have been extensively studied due to their aromaticity and structural versatility. The presence of the benzofuran ring in methyl 5-[(2,5-dimethylphenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate contributes to its stability and reactivity. The molecule's structure includes a methoxy group attached to a dimethylphenyl ring, which further enhances its electronic properties. Recent studies have highlighted the importance of such substituents in modulating the optical and electronic characteristics of benzofuran-based compounds.

The synthesis of methyl 5-[(2,5-dimethylphenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate involves a multi-step process that typically begins with the preparation of the benzofuran core. This is followed by the introduction of the methoxy group and subsequent functionalization to achieve the desired structure. Researchers have explored various methodologies, including Friedel-Crafts alkylation and Mitsunobu reactions, to optimize the synthesis process and improve yields.

One of the most promising applications of this compound lies in its potential use as a building block for advanced materials. For instance, benzofuran derivatives have been employed in the development of organic light-emitting diodes (OLEDs) due to their high fluorescence quantum yields and excellent charge transport properties. The specific substitution pattern in methyl 5-[(2,5-dimethylphenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate makes it particularly suitable for such applications, as it can enhance both the brightness and efficiency of OLED devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of methyl 5-[(2,5-dimethylphenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate. Density functional theory (DFT) calculations have revealed that the molecule exhibits a conjugated π-system that facilitates efficient electron delocalization. This property is crucial for applications in nonlinear optics and photovoltaic devices, where materials with strong electron transport capabilities are highly sought after.

In addition to its electronic properties, methyl 5-[(2,5-dimethylphenyl)methoxy]-2-methyl-1-benzofuran-3-carboxylate has shown potential in biomedical applications. Its ability to act as a drug carrier or a targeting moiety has been explored in recent studies. The molecule's biocompatibility and controlled release properties make it an attractive candidate for drug delivery systems.

The environmental impact of methyl 5-(...)-carboxylate has also been a topic of interest among researchers. Studies have shown that the compound exhibits moderate biodegradability under specific conditions, which is an important consideration for its large-scale production and application.

In conclusion, methyl 5-(...)-carboxylate (CAS No. 307552-14-) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with its favorable electronic and physical properties, positions it as a valuable asset in both academic research and industrial development.